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Compound of Interest

Compound Name:
Ethyl 4-

(cyclopropylamino)benzoate

Cat. No.: B053049 Get Quote

This guide provides a detailed overview of the molecular structure and properties of Ethyl 4-
(cyclopropylamino)benzoate, a compound of interest to researchers and professionals in the

field of drug development and chemical synthesis.

Molecular Properties and Structure
Ethyl 4-(cyclopropylamino)benzoate is an organic compound with the molecular formula

C12H15NO2.[1][2] Its structure consists of a central benzene ring substituted with an ethyl

ester group and a cyclopropylamino group at the para position.

The key quantitative properties of Ethyl 4-(cyclopropylamino)benzoate are summarized in

the table below for easy reference.

Property Value

Molecular Formula C12H15NO2[1][2]

Molecular Weight 205.25 g/mol [1][2]

IUPAC Name ethyl 4-(cyclopropylamino)benzoate[1]

CAS Number 112033-48-4[1][2]

Canonical SMILES CCOC(=O)C1=CC=C(C=C1)NC2CC2[1]
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Experimental Protocols
The data presented in this guide is compiled from established chemical databases. As such,

this information represents a summary of well-documented properties rather than the results of

novel experiments. For researchers interested in the synthesis or specific analytical

characterization of Ethyl 4-(cyclopropylamino)benzoate, it is recommended to consult peer-

reviewed chemical synthesis literature and established analytical chemistry protocols. Standard

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and Infrared (IR) spectroscopy would be employed for structural confirmation and purity

assessment.

Molecular Structure Visualization
The following diagram illustrates the two-dimensional chemical structure of Ethyl 4-
(cyclopropylamino)benzoate.

Caption: 2D structure of Ethyl 4-(cyclopropylamino)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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